![molecular formula C16H14FN5OS B4756956 2-({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl}thio)-N-phenylacetamide](/img/structure/B4756956.png)
2-({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl}thio)-N-phenylacetamide
Overview
Description
2-({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl}thio)-N-phenylacetamide, also known as FPTA, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. FPTA has been found to inhibit the activity of several enzymes, including fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC), which are involved in lipid metabolism.
Scientific Research Applications
2-({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl}thio)-N-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-tumor activity in several types of cancer cells, including breast, prostate, and lung cancer. This compound has also been found to have anti-inflammatory activity and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. In addition, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Mechanism of Action
2-({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl}thio)-N-phenylacetamide inhibits the activity of several enzymes involved in lipid metabolism, including FAS and ACC. FAS is responsible for the synthesis of fatty acids, which are essential components of cell membranes and energy storage molecules. ACC is involved in the regulation of fatty acid synthesis and oxidation. By inhibiting these enzymes, this compound reduces the availability of fatty acids and impairs the growth and survival of cancer cells. This compound also has anti-inflammatory effects by reducing the production of inflammatory mediators such as prostaglandins and cytokines.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In cancer cells, this compound inhibits cell proliferation and induces apoptosis. This compound also reduces the expression of several genes involved in cell cycle regulation and angiogenesis. In addition, this compound has been found to reduce the levels of several inflammatory mediators, including prostaglandins and cytokines. This compound also has neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of 2-({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl}thio)-N-phenylacetamide is its specificity for FAS and ACC, which makes it a useful tool for studying lipid metabolism in cells. This compound has also been found to have low toxicity and good bioavailability, which makes it a promising candidate for therapeutic applications. However, this compound has some limitations for lab experiments. Its synthesis method is complex and requires several steps, which may limit its availability and reproducibility. In addition, this compound has poor solubility in aqueous solutions, which may limit its use in cell culture experiments.
Future Directions
There are several future directions for the study of 2-({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl}thio)-N-phenylacetamide. One area of research is the development of this compound analogs with improved potency and selectivity for FAS and ACC. Another area of research is the investigation of the role of this compound in lipid metabolism and its potential therapeutic applications in metabolic diseases such as obesity and diabetes. Finally, the neuroprotective effects of this compound need to be further explored, and its potential use in the treatment of neurodegenerative diseases should be investigated.
properties
IUPAC Name |
2-[[1-(4-fluorophenyl)tetrazol-5-yl]methylsulfanyl]-N-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN5OS/c17-12-6-8-14(9-7-12)22-15(19-20-21-22)10-24-11-16(23)18-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,18,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJXABGJAWOSWOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CSCC2=NN=NN2C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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